Methyl 6-fluoro-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

• CAS No.: 583880-92-6
• Molecular Formula: C11H8FNO3
• Molecular Weight: 221.18 g/mol
• IUPAC Name: methyl 6-fluoro-1-oxo-2H-isoquinoline-4-carboxylate
• InChI: InChI=1S/C11H8FNO3/c1-16-11(15)9-5-13-10(14)7-3-2-6(12)4-8(7)9/h2-5H,1H3,(H,13,14)
• InChI Key: BCAREWFGPAREQL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CNC(=O)C2=C1C=C(C=C2)F

Description

Methyl 6-fluoro-1-oxo-1,2-dihydroisoquinoline-4-carboxylate is a useful research compound. Its molecular formula is C11H8FNO3 and its molecular weight is 221.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 6-fluoro-1-oxo-1H-isochromene-4-carboxylate (1.53 g) and ammonium acetate (2.5 g) in 4 ml of glacial acetic acid was heated at 80° C. for 16 h. The reaction was cooled to 40° C., diluted with 8 ml of water and the solid collected by filtration (1.38 g).